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Compound of Interest

2-Bromo-3,4,5-trimethoxybenzoic
Compound Name: d
aci

Cat. No.: B181829

An In-depth Technical Guide to 2-Bromo-3,4,5-
trimethoxybenzoic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-3,4,5-
trimethoxybenzoic acid, a valuable building block in organic synthesis and drug discovery.
This document details its chemical and physical properties, outlines a representative synthetic
protocol, and discusses its potential applications in medicinal chemistry.

Core Chemical and Physical Properties

2-Bromo-3,4,5-trimethoxybenzoic acid is a halogenated derivative of trimethoxybenzoic acid.
The presence of the bromine atom and the methoxy groups on the benzoic acid core imparts
specific reactivity and properties that make it a useful intermediate in the synthesis of more
complex molecules.
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Property Value

CAS Number 23346-82-9[1]

Molecular Formula C10H11BrOs[1]

Molecular Weight 291.1 g/mol [2]

Boiling Point 360.2°C at 760 mmHg[2]

Synthesis of 2-Bromo-3,4,5-trimethoxybenzoic acid

The synthesis of 2-Bromo-3,4,5-trimethoxybenzoic acid typically involves the bromination of
a suitable precursor, such as 3,4,5-trimethoxybenzoic acid or its corresponding ester. The
following is a representative experimental protocol based on general procedures for the
bromination of aromatic compounds.

Experimental Protocol: Bromination of 3,4,5-
trimethoxybenzoic acid

Materials:

3,4,5-trimethoxybenzoic acid

e N-Bromosuccinimide (NBS)

e Anhydrous N,N-Dimethylformamide (DMF)

e Ice water

¢ Dichloromethane

e Saturated sodium bicarbonate solution

e Brine

Anhydrous magnesium sulfate

Procedure:
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In a round-bottom flask, dissolve 3,4,5-trimethoxybenzoic acid in anhydrous DMF.
Cool the solution in an ice bath.

Slowly add N-Bromosuccinimide (NBS) to the stirred solution. The molar ratio of NBS to the
starting material should be approximately 1.1:1.

Allow the reaction mixture to warm to room temperature and stir for several hours. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Once the reaction is complete, pour the mixture into ice water.
Extract the aqueous mixture with dichloromethane.

Wash the combined organic layers with saturated sodium bicarbonate solution, followed by
brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude product.

The crude 2-Bromo-3,4,5-trimethoxybenzoic acid can be further purified by
recrystallization from a suitable solvent system (e.g., ethanol/water).

Logical Workflow for Synthesis:
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A representative workflow for the synthesis of 2-Bromo-3,4,5-trimethoxybenzoic acid.
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Applications in Drug Discovery and Development

2-Bromo-3,4,5-trimethoxybenzoic acid serves as a versatile starting material for the
synthesis of various biologically active compounds. The bromine atom provides a reactive
handle for further chemical modifications, such as cross-coupling reactions or nucleophilic
substitutions, allowing for the introduction of diverse functional groups.[1] This makes it a
valuable scaffold for the development of new therapeutic agents.

While specific signaling pathways directly modulated by 2-Bromo-3,4,5-trimethoxybenzoic
acid are not extensively documented, its structural analogs, trimethoxybenzoic acid derivatives,
have been investigated for a range of biological activities. These activities often stem from their
ability to interact with various cellular targets. The general workflow for utilizing this compound
in a drug discovery program is outlined below.

Drug Discovery Workflow:
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A logical workflow for the use of 2-Bromo-3,4,5-trimethoxybenzoic acid in a drug discovery
program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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